Cas no 30098-50-1 ((4-Bromo-[1]naphthyl)-acetonitrile)

• Product Name: (4-Bromo-[1]naphthyl)-acetonitrile
• CAS No: 30098-50-1
• MF: C₁₂H₈BrN
• MW: 246.102622032166
• CID: 4797682
• PubChem ID: 20138976
• Update Time: 2025-04-23

(4-Bromo-[1]naphthyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-bromo-[1]naphthyl)-acetonitrile
• 4-Bromonaphthalene-1-acetonitrile
• 2-(4-Bromonaphthalen-1-yl)acetonitrile
• (4-Bromo-[1]naphthyl)-acetonitrile

• Inchi： 1S/C12H8BrN/c13-12-6-5-9(7-8-14)10-3-1-2-4-11(10)12/h1-6H,7H2
• InChI Key： FGLQUWFJASFZEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#N)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 244.98401g/mol
• Monoisotopic Mass: 244.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (4-Bromo-[1]naphthyl)-acetonitrile

Comprehensive Overview of (4-Bromo-[1]naphthyl)-acetonitrile (CAS No. 30098-50-1)

(4-Bromo-[1]naphthyl)-acetonitrile, with the CAS number 30098-50-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound, characterized by its brominated naphthalene structure and acetonitrile functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis methods, physical properties, and applications, making it a frequently searched topic in scientific databases and AI-driven platforms.

The molecular structure of (4-Bromo-[1]naphthyl)-acetonitrile features a bromine atom at the 4-position of the naphthalene ring, which enhances its reactivity in various coupling reactions. This property is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in the synthesis of complex organic molecules. The acetonitrile moiety further contributes to its utility as a precursor for heterocyclic compounds, which are widely used in drug discovery and development.

In recent years, the demand for (4-Bromo-[1]naphthyl)-acetonitrile has surged due to its role in the development of pharmaceutical intermediates. For instance, it is employed in the synthesis of compounds with potential anti-cancer and anti-inflammatory properties. This aligns with the growing interest in targeted therapies and personalized medicine, which are among the most searched topics in the healthcare sector. Additionally, its application in agrochemical research for designing novel pesticides and herbicides has further amplified its relevance.

The physical and chemical properties of (4-Bromo-[1]naphthyl)-acetonitrile are critical for its handling and application. It typically appears as a white to off-white crystalline solid with a melting point range that ensures stability under standard laboratory conditions. Its solubility in common organic solvents, such as dichloromethane and dimethylformamide, facilitates its use in various synthetic protocols. These characteristics are often highlighted in safety data sheets and technical specifications, which are frequently accessed by chemists and procurement specialists.

From a market perspective, (4-Bromo-[1]naphthyl)-acetonitrile is available through specialized chemical suppliers who cater to research institutions and industrial laboratories. The compound's pricing trends and supply chain dynamics are subjects of interest for stakeholders aiming to optimize their procurement strategies. Moreover, the rise of green chemistry initiatives has spurred investigations into more sustainable synthesis routes for this compound, addressing concerns about environmental impact and resource efficiency.

In conclusion, (4-Bromo-[1]naphthyl)-acetonitrile (CAS No. 30098-50-1) is a compound of substantial scientific and industrial importance. Its unique structural features and broad applicability make it a focal point in organic synthesis and material science. As research continues to uncover new uses for this compound, its prominence in the chemical industry is expected to grow, further driving interest and inquiries from professionals worldwide.